[6-(4-Chlorophenyl)pyridazin-3-yl](3-methoxypropyl)amine

• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-N-(3-methoxypropyl)pyridazin-3-amine
• InChI: InChI=1S/C14H16ClN3O/c1-19-10-2-9-16-14-8-7-13(17-18-14)11-3-5-12(15)6-4-11/h3-8H,2,9-10H2,1H3,(H,16,18)
• InChI Key: ZMCGFQBFNXAMCX-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=NN=C(C=C1)C2=CC=C(C=C2)Cl

Description

6-(4-Chlorophenyl)pyridazin-3-ylamine is a pyridazine derivative featuring a 4-chlorophenyl substituent at the 6-position and a 3-methoxypropylamine group at the 3-position of the pyridazine ring. Pyridazine derivatives are known to modulate enzymes like Autotaxin (ATX), a key player in inflammatory and fibrotic pathways, as evidenced by structurally related compounds in patents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-Chlorophenyl)pyridazin-3-ylamine typically involves the following steps:

Formation of the Pyridazine Ring: The pyridazine ring can be synthesized through the reaction of hydrazine with a suitable dicarbonyl compound, such as a diketone or a diester.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced through a nucleophilic aromatic substitution reaction, where a chlorobenzene derivative reacts with the pyridazine ring.

Attachment of the Methoxypropylamine Group: The final step involves the reaction of the intermediate compound with 3-methoxypropylamine under suitable conditions, such as heating in the presence of a base.

Industrial Production Methods

Industrial production of 6-(4-Chlorophenyl)pyridazin-3-ylamine may involve large-scale synthesis using continuous flow reactors to ensure efficient and consistent production. The use of automated systems and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxypropylamine group, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions can occur at the pyridazine ring or the chlorophenyl group, resulting in the formation of partially or fully reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of reduced pyridazine or chlorophenyl derivatives.

Substitution: Formation of substituted pyridazine or chlorophenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, 6-(4-Chlorophenyl)pyridazin-3-ylamine is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used as a probe to study the interactions between small molecules and biological targets. Its structural features make it a valuable tool for investigating enzyme mechanisms and receptor binding.

Medicine

In medicinal chemistry, 6-(4-Chlorophenyl)pyridazin-3-ylamine is explored for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases, such as cancer or neurological disorders.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as improved thermal stability or enhanced mechanical strength. It may also find applications in the production of specialty chemicals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-(4-Chlorophenyl)pyridazin-3-ylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets through hydrogen bonding, hydrophobic interactions, or electrostatic interactions, leading to changes in their activity or function. The exact pathways and molecular targets involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Compound Name	Molecular Formula	Key Substituents	Therapeutic Area	Reference
6-(4-Chlorophenyl)pyridazin-3-ylamine	C₁₄H₁₆ClN₃O	4-Chlorophenyl, 3-methoxypropylamine	Inflammatory/Fibrotic Diseases (Inferred)
N-Methyl, N-(6-methoxypyridazin-3-yl)amine derivatives	Varies	Methoxy group at pyridazine 6-position, methylamine	Autotaxin (ATX) modulation
N-(3-Aminopropyl)-4-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-2-amine	C₁₅H₁₇ClF₃N₅	4-Chlorophenyl, trifluoromethyl, aminopropyl	Undisclosed (Patent activity)
1-(3-Chlorophenyl)ethylamine	C₁₂H₁₇ClNO	3-Chlorophenyl ethyl, 3-methoxypropylamine	Undisclosed (Structural analogue)
N-{4-[(6-Chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(methylamino)propyl]amine	C₁₈H₂₄ClN₃O₂	Chloropyridine, methoxybenzyl, methylaminopropyl	Undisclosed (Binding studies)

Key Differences and Implications

Core Heterocycle: The target compound uses a pyridazine core, whereas analogues like N-(3-aminopropyl)-4-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-2-amine () employ a pyrimidine ring.

Substituent Effects :

• The 3-methoxypropylamine group in the target compound contrasts with the methylamine in N-methyl derivatives (). The longer chain and methoxy group may enhance solubility but reduce metabolic stability compared to methylamine.
• The trifluoromethyl group in the pyrimidine analogue () introduces strong electron-withdrawing effects, which could enhance binding affinity but increase synthetic complexity.

Biological Activity :

• Compounds like N-methyl, N-(6-methoxypyridazin-3-yl)amine derivatives () are explicitly designed as ATX modulators for inflammatory airway diseases. The target compound’s 4-chlorophenyl group may improve potency by mimicking hydrophobic interactions seen in ATX inhibitors.
• The absence of a trifluoromethyl group (compared to ) might reduce off-target interactions but also limit enzyme inhibition efficacy.

Synthetic Feasibility :

• The target compound’s synthesis likely parallels methods for related pyridazine amines, such as reductive amination (e.g., sodium triacetoxyborohydride-mediated reactions, as in ). However, the 3-methoxypropyl chain may require additional protection/deprotection steps compared to simpler amines.

Research Findings and Data

• Autotaxin Modulation : Pyridazine derivatives with methoxy and amine substituents () show promise in ATX inhibition, a critical target in fibrotic diseases. The target compound’s 4-chlorophenyl group may enhance binding to ATX’s hydrophobic pocket.
• Solubility vs. Permeability : The 3-methoxypropylamine group likely improves aqueous solubility compared to purely aromatic analogues (e.g., ), but its longer chain could reduce blood-brain barrier penetration.

Biological Activity

6-(4-Chlorophenyl)pyridazin-3-ylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a detailed overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• IUPAC Name : 6-(4-Chlorophenyl)pyridazin-3-ylamine
• Molecular Formula : C14H16ClN3O
• Molecular Weight : 273.75 g/mol

Research indicates that compounds similar to 6-(4-Chlorophenyl)pyridazin-3-ylamine often interact with various biological targets, including enzymes and receptors involved in signaling pathways. The presence of the chlorophenyl group may enhance its interaction with specific targets, potentially leading to increased efficacy in therapeutic applications.

Biological Activity Overview

The biological activity of 6-(4-Chlorophenyl)pyridazin-3-ylamine can be summarized as follows:

Activity Type	Description
Antiviral Activity	Potential inhibition of viral replication, particularly against HBV.
Cytotoxicity	Exhibits cytotoxic effects on various cancer cell lines.
Enzyme Inhibition	Possible inhibition of key enzymes involved in metabolic pathways.

Antiviral Activity

A study evaluated the antiviral properties of a related compound, N-(4-chlorophenyl)-4-methoxy-3-(methylamino) benzamide (IMB-0523) , which demonstrated significant anti-HBV activity with IC50 values of 1.99 µM for wild-type and 3.30 µM for drug-resistant strains. This suggests that similar compounds may share antiviral mechanisms that warrant further investigation for 6-(4-Chlorophenyl)pyridazin-3-ylamine .

Cytotoxicity Studies

Research conducted on derivatives of pyridazine compounds showed promising results in inducing apoptosis in cancer cell lines. For instance, a derivative exhibited cytotoxic effects with an IC50 value below 10 µM against several cancer types, indicating a potential role in cancer therapy .

Enzyme Interaction

Studies have indicated that compounds containing chlorophenyl and pyridazine moieties can inhibit specific enzymes linked to cancer progression and viral replication. The exact mechanism remains under investigation but suggests a multi-target approach may be effective for therapeutic applications.